Cas no 1696251-27-0 (4-Bromo-3-(cyclobutylmethoxy)aniline)

• Product Name: 4-Bromo-3-(cyclobutylmethoxy)aniline
• CAS No: 1696251-27-0
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• CID: 5057008
• Update Time: 2025-10-29

4-Bromo-3-(cyclobutylmethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(cyclobutylmethoxy)aniline

• Inchi： 1S/C11H14BrNO/c12-10-5-4-9(13)6-11(10)14-7-8-2-1-3-8/h4-6,8H,1-3,7,13H2
• InChI Key： RYWHGDBNEIKLGI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1OCC1CCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 3.2
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-Bromo-3-(cyclobutylmethoxy)aniline

Introduction to 4-Bromo-3-(cyclobutylmethoxy)aniline (CAS No. 1696251-27-0)

4-Bromo-3-(cyclobutylmethoxy)aniline, identified by its Chemical Abstracts Service (CAS) number 1696251-27-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of aniline derivatives, featuring a bromine substituent at the fourth position and a cyclobutylmethoxy group at the third position on the benzene ring. The unique structural configuration of 4-Bromo-3-(cyclobutylmethoxy)aniline makes it a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The presence of both bromine and cyclobutylmethoxy functional groups imparts distinct chemical properties to this molecule, enabling diverse chemical transformations and interactions with biological targets. The bromine atom, being an electron-withdrawing group, can influence the electronic distribution of the aromatic ring, while the cyclobutylmethoxy moiety introduces steric bulk and potential hydrogen bonding capabilities. These features make 4-Bromo-3-(cyclobutylmethoxy)aniline a valuable building block for medicinal chemists seeking to design molecules with tailored pharmacological profiles.

In recent years, there has been growing interest in aniline derivatives due to their broad spectrum of biological activities. Anilines are known to exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects, making them attractive candidates for drug discovery. The introduction of halogenated anilines, such as 4-Bromo-3-(cyclobutylmethoxy)aniline, further expands their utility by enhancing reactivity and selectivity in synthetic pathways. This compound has been explored in various research settings for its potential role in modulating biological pathways associated with diseases.

One of the most compelling aspects of 4-Bromo-3-(cyclobutylmethoxy)aniline is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. By serving as a precursor for kinase inhibitors, 4-Bromo-3-(cyclobutylmethoxy)aniline contributes to the development of targeted therapies that can modulate aberrant signaling networks. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against specific kinases, suggesting their potential as lead compounds for drug development.

The cyclobutylmethoxy group in 4-Bromo-3-(cyclobutylmethoxy)aniline is particularly noteworthy for its ability to enhance solubility and bioavailability of drug candidates. The cycloalkyl moiety can improve pharmacokinetic properties by reducing lipophilicity while maintaining metabolic stability. This balance is critical for achieving therapeutic efficacy without compromising safety. Additionally, the methoxy group can participate in hydrogen bonding interactions with biological targets, improving binding affinity and selectivity. These structural features make 4-Bromo-3-(cyclobutylmethoxy)aniline a promising candidate for further exploration in drug design.

Advances in computational chemistry and molecular modeling have also facilitated the study of 4-Bromo-3-(cyclobutylmethoxy)aniline and its derivatives. These tools allow researchers to predict binding modes and interactions with biological targets with high precision, accelerating the discovery process. By integrating experimental data with computational insights, scientists can optimize synthetic routes and fine-tune molecular structures to maximize biological activity. This interdisciplinary approach has been instrumental in uncovering the potential of 4-Bromo-3-(cyclobutylmethoxy)aniline as a pharmacophore.

The pharmaceutical industry has recognized the importance of structurally diverse intermediates like 4-Bromo-3-(cyclobutylmethoxy)aniline in driving innovation in drug discovery. Companies are increasingly investing in libraries of such compounds to screen for new therapeutic leads. The versatility of 4-Bromo-3-(cyclobutylmethoxy)aniline lies in its ability to be modified at multiple positions, allowing for the creation of a wide range of analogs with distinct properties. This flexibility is essential for identifying compounds that meet stringent pharmacological requirements.

In conclusion, 4-Bromo-3-(cyclobutylmethoxy)aniline (CAS No. 1696251-27-0) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and broad applicability make it a valuable tool for researchers developing novel therapeutic agents. As our understanding of biological pathways continues to evolve, compounds like 4-Bromo-3-(cyclobutylmethoxy)aniline will play an increasingly important role in addressing complex diseases through targeted molecular interventions.